Cas no 1804736-08-0 (Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804736-08-0
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4833475
• Update Time: 2025-05-23

Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3INO3/c1-5-3-6(4-7(16)17-2)8(14)15-9(5)18-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： HZHVXMQIYKCZQL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)C(=N1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804736-08-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804736-08-0, is a highly valuable compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it an indispensable intermediate in the synthesis of various bioactive molecules. The presence of an iodine atom at the 2-position, combined with a trifluoromethoxy group at the 6-position, enhances its reactivity and versatility, making it a preferred choice for medicinal chemists.

The compound's molecular structure, characterized by a pyridine ring substituted with an acetic acid methyl ester, an iodine atom, and a trifluoromethoxy group, imparts distinct chemical properties that are leveraged in drug development. The trifluoromethoxy group, in particular, is known for its ability to improve metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. This feature has garnered significant attention in recent years, as it aligns with the growing demand for compounds that exhibit enhanced pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated pyridines into drug candidates. Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate has emerged as a cornerstone in this endeavor due to its ability to undergo various functionalization reactions. For instance, palladium-catalyzed cross-coupling reactions are commonly employed to introduce new substituents at the iodinated position, enabling the synthesis of diverse heterocyclic compounds. These reactions are particularly useful in constructing complex molecular architectures that mimic natural products and have demonstrated promise in preclinical studies.

The compound's utility extends beyond simple cross-coupling reactions. It serves as a versatile building block for the synthesis of more intricate molecules, including kinase inhibitors and antiviral agents. The pyridine core is a common scaffold in many pharmacologically active compounds, and modifications at specific positions can significantly alter biological activity. For example, studies have shown that replacing the iodine atom with other halogens or alkyl groups can fine-tune the pharmacological properties of derived compounds. This flexibility underscores the importance of Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate as a key intermediate in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the significance of this compound. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have been optimized for use with halogenated pyridines like Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate. These techniques allow for the efficient construction of biaryl systems, which are prevalent in many drugs on the market today. The ability to seamlessly integrate this compound into larger molecular frameworks has opened new avenues for drug discovery and development.

The impact of Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate is also evident in its role as a precursor for synthesizing novel therapeutic agents. Researchers have utilized this intermediate to develop compounds with potential applications in oncology, neurology, and infectious diseases. For instance, derivatives of this molecule have shown promise as inhibitors of tyrosine kinases, which are overexpressed in certain cancer types. The trifluoromethoxy group contributes to enhanced binding affinity by increasing lipophilicity and reducing metabolic susceptibility, making these derivatives more effective than their non-fluorinated counterparts.

The compound's versatility is further demonstrated by its application in fragment-based drug design (FBDD). FBDD is an innovative approach that involves identifying small molecule fragments with high affinity for biological targets and then optimizing these fragments into lead compounds. Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate serves as an excellent starting point for generating such fragments due to its well-defined functional groups and reactivity profile. This has allowed medicinal chemists to explore new chemical space and develop novel therapeutics more efficiently.

In conclusion, Methyl 2-iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804736-08-0) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties and enhanced biological activity. As research continues to evolve, this compound will undoubtedly play an even greater role in the discovery and development of next-generation therapeutic agents.